Cas no 637750-74-4 (2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid)

• Product Name: 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid
• CAS No: 637750-74-4
• MF: C₁₉H₁₅BrO₅
• MW: 403.223405122757
• CID: 5419704
• Update Time: 2025-07-04

2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yl)oxy)propanoic acid
• 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid

• Inchi： 1S/C19H15BrO5/c1-10-17(12-3-5-13(20)6-4-12)18(21)15-8-7-14(9-16(15)25-10)24-11(2)19(22)23/h3-9,11H,1-2H3,(H,22,23)
• InChI Key： FRWVUKOWTBITIR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C2C(=C1)OC(C)=C(C1=CC=C(Br)C=C1)C2=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid

2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid (CAS No. 637750-74-4): A Comprehensive Overview

2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid (CAS No. 637750-74-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, belongs to the class of chromenones and is characterized by its unique structural features, including a 4-bromophenyl substituent and a methyl group attached to the chromene ring. The compound's potential therapeutic applications and its role in various biological processes have been the focus of numerous studies in recent years.

The molecular structure of 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid is particularly noteworthy due to its ability to interact with specific biological targets. The presence of the 4-bromophenyl group and the methyl substituent on the chromene ring contribute to its unique pharmacological properties. These structural features have been shown to enhance the compound's solubility, stability, and bioavailability, making it a promising candidate for drug development.

Recent research has highlighted the potential of 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid in various therapeutic areas. One of the most significant areas of interest is its anti-inflammatory properties. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation in conditions like arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the modulation of signaling pathways such as NF-κB and MAPK, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid has shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this anti-cancer activity is thought to involve the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, its low toxicity profile in preclinical models has further supported its suitability for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory diseases and certain types of cancer. These trials are expected to provide more detailed insights into the compound's potential as a therapeutic agent.

Beyond its therapeutic applications, 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid has also been studied for its potential use as a research tool. Its ability to modulate specific biological pathways makes it a valuable reagent for investigating cellular processes and signaling mechanisms. Researchers have used this compound to gain a deeper understanding of inflammation, apoptosis, and other biological phenomena, contributing to advancements in both basic science and translational research.

In conclusion, 2-{3-(4-bromophenyl)-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoic acid (CAS No. 637750-74-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits and favorable pharmacokinetic properties, make it an exciting candidate for further development. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.